![molecular formula C11H10Cl2N2 B5715795 4-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole](/img/structure/B5715795.png)
4-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole
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Overview
Description
4-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole, commonly known as DCP, is a chemical compound that has been widely used in scientific research. It is a pyrazole derivative that has been synthesized using various methods. DCP has been found to have potential applications in the field of medicine, agriculture, and environmental science.
Mechanism of Action
The mechanism of action of DCP is not fully understood. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a role in the inflammatory response. DCP has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
DCP has been found to have various biochemical and physiological effects. It has been found to reduce the production of prostaglandins, which are mediators of inflammation. DCP has also been found to reduce the levels of oxidative stress and increase the levels of antioxidants in the body. In addition, DCP has been found to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
DCP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. DCP is also stable and can be stored for an extended period without degradation. However, DCP has limitations in terms of its solubility, which can make it difficult to use in certain experiments. It is also important to note that DCP can be toxic in high doses, and precautions should be taken when handling it.
Future Directions
There are several future directions for the study of DCP. In medicine, DCP could be studied further for its potential use in the treatment of various diseases, including cancer and neurodegenerative diseases. In agriculture, DCP could be studied further for its potential use as a pesticide and herbicide. In environmental science, DCP could be studied further for its potential use in the removal of heavy metals from contaminated water. In addition, the mechanism of action of DCP could be studied further to gain a better understanding of its effects on the body.
Conclusion:
In conclusion, DCP is a chemical compound that has been widely used in scientific research due to its potential applications in medicine, agriculture, and environmental science. DCP can be synthesized using various methods and has been found to have anti-inflammatory and analgesic effects, as well as potential use in the treatment of cancer and neurodegenerative diseases. DCP has several advantages for use in lab experiments, but also has limitations in terms of its solubility and toxicity. There are several future directions for the study of DCP, including its potential use in the removal of heavy metals from contaminated water and further study of its mechanism of action.
Synthesis Methods
DCP can be synthesized using various methods, including the reaction of 3,4-dichlorobenzaldehyde and 3,5-dimethylpyrazole in the presence of a base catalyst. Another method involves the reaction of 3,4-dichlorobenzaldehyde and 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with a reducing agent. The purity of DCP can be improved by recrystallization and column chromatography.
Scientific Research Applications
DCP has been widely used in scientific research due to its potential applications in various fields. In medicine, DCP has been found to have anti-inflammatory and analgesic effects. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In agriculture, DCP has been used as a pesticide and herbicide due to its ability to inhibit the growth of weeds and pests. In environmental science, DCP has been studied for its potential use in the removal of heavy metals from contaminated water.
properties
IUPAC Name |
4-(3,4-dichlorophenyl)-3,5-dimethyl-1H-pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2N2/c1-6-11(7(2)15-14-6)8-3-4-9(12)10(13)5-8/h3-5H,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMQGQOGSZLHZIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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